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Compound of Interest

Compound Name:
(Methoxymethyl)trimethylammoniu

m chloride

CAS No.: 6343-91-5

Cat. No.: B14082094

Get Quote

Identity, Reactivity, and Application as a Masked
Electrophile
Part 1: Chemical Identity & Nomenclature
The "Synonym" Matrix

In regulatory and procurement databases, this compound is frequently obscured by ambiguous

naming conventions. Precise identification is critical because this salt is structurally related to—

but distinct from—the highly carcinogenic MOM-Cl (Chloromethyl methyl ether).
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Identifier Type Value Notes

Primary Name
(Methoxymethyl)trimethylamm

onium chloride

Standard IUPAC-based

common usage.

CAS Registry Number 6343-91-5 The definitive unique identifier.

IUPAC Name

N-(Methoxymethyl)-N,N-

dimethylmethanaminium

chloride

Formal systematic name.

Molecular Formula C₅H₁₄ClNO

Molecular Weight 139.62 g/mol

Synonyms & Trade Designations
Researchers may encounter this compound under various aliases in patent literature or legacy

protocols:

Structural Synonyms:

Methoxymethyl trimethyl ammonium chloride[1][2][3][4][5]

N-Methoxymethyl-trimethylammonium chloride

TMAMA-Cl (Trimethylalkoxymethylammonium chloride - rare abbreviation)

Functional Synonyms (Contextual):

"MOM-Quat" (Colloquial lab slang)

Masked MOM-Cl reagent

Trimethylamine-MOM adduct
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CRITICAL DISTINCTION: Do NOT confuse with:

MOM-Cl (CAS 107-30-2): The volatile, carcinogenic liquid precursor.

Methoxyammonium chloride (CAS 593-56-6): A different salt used for oxime synthesis.

Benzyltrimethylammonium chloride: A phase transfer catalyst lacking the ether linkage.

Part 2: Chemical Architecture & Mechanism
Why This Salt Matters

(Methoxymethyl)trimethylammonium chloride acts as a solid-state source of the

methoxymethyl cation. Unlike MOM-Cl, which is a volatile liquid (bp 55–57 °C) and a potent

respiratory carcinogen, this quaternary salt is a non-volatile solid.

The Equilibrium of Reactivity
The utility of this salt lies in its ability to release the reactive oxocarbenium ion (the active

electrophile) upon heating or treatment with a Lewis acid, while releasing trimethylamine as a

byproduct.
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Figure 1: Mechanistic pathway for the generation of the active MOM electrophile from the

ammonium salt precursor.

Part 3: Application Science
Experimental Utility

The "Safety-Enhanced" MOM Protection
The primary application of this salt is the protection of alcohols as Methoxymethyl (MOM)

ethers.

Standard Route (Hazardous): Direct use of MOM-Cl + DIPEA. Requires handling a volatile

carcinogen.

Ammonium Salt Route (Safer): The salt is weighed as a solid. It reacts with the alcohol in the

presence of a base (to scavenge HCl) or via acid catalysis to drive the equilibrium.

Protocol: MOM-Protection using the Ammonium Salt
Note: This protocol assumes the use of the salt to avoid direct handling of MOM-Cl liquid.

Materials:

Substrate: Primary or Secondary Alcohol (1.0 equiv)

Reagent: (Methoxymethyl)trimethylammonium chloride (1.5 equiv)[3]

Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM) - Anhydrous

Base: Diisopropylethylamine (DIPEA) (2.0 equiv)

Step-by-Step Methodology:

Preparation (Inert Atmosphere): Flame-dry a round-bottom flask and purge with

Nitrogen/Argon. The salt is hygroscopic; handle quickly or in a glovebox.

Dissolution: Add the alcohol substrate (1.0 equiv) and anhydrous MeCN (0.2 M

concentration).
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Reagent Addition: Add DIPEA (2.0 equiv) followed by

(Methoxymethyl)trimethylammonium chloride (1.5 equiv) in one portion.

Mechanism Note: The base is required to neutralize the HCl formed if the salt reverts to

MOM-Cl/Amine, but more importantly to deprotonate the alcohol, making it nucleophilic

enough to attack the transient oxocarbenium species.

Reaction: Reflux at 60–80°C for 4–12 hours.

Why Heat? The quaternary ammonium bond is stable at room temperature. Thermal

energy is required to break the C-N bond and generate the reactive electrophile.

Workup: Cool to room temperature. Dilute with Et₂O. Wash with 1M HCl (to remove residual

amine/ammonium salts), saturated NaHCO₃, and brine.

Purification: Dry over MgSO₄, concentrate, and purify via silica gel flash chromatography.

Comparison: Salt vs. MOM-Cl
Feature MOM-Cl (Liquid)

(Methoxymethyl)trimethyla
mmonium Cl (Solid)

Physical State Volatile Liquid Hygroscopic Solid

Carcinogenicity High (OSHA Regulated)
Moderate (Alkylating agent

potential)

Stability Hydrolyzes rapidly in air Stable if kept dry

Atom Economy High
Lower (Loss of

Trimethylamine)

Primary Use Industrial/Large Scale Lab Scale/Safety-Critical

Part 4: Safety & Handling (E-E-A-T)
Risk Mitigation Strategy

Although this salt is safer than the volatile ether, it must be treated with high caution. It is an

alkylating agent.[6]
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Inhalation Risk: While non-volatile, dust inhalation can be dangerous. Use a localized

exhaust or a powder containment hood.[7]

Skin Contact: The compound is corrosive and an irritant.[5][8][9] It can transfer the

methoxymethyl group to biological nucleophiles (DNA/Proteins). Double-gloving (Nitrile) is

mandatory.

Decomposition: Upon heating, it releases Trimethylamine (fishy odor, toxic) and potentially

small amounts of MOM-Cl vapor. All heating steps must occur in a fume hood.

Part 5: Visualization of Chemical Relationships
To further clarify the position of this compound in the chemical landscape, the following

diagram maps its structural relationships.
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Figure 2: Structural genealogy of the target compound, highlighting its derivation from MOM-Cl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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